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Compound of Interest

Compound Name: Cyclopentylmalonic acid

Cat. No.: B1346267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cyclopentylmalonic acid (CAS 5660-81-1), also known as 2-cyclopentylpropanedioic acid, is

a dicarboxylic acid featuring a cyclopentyl ring attached to a malonic acid backbone.[1] This

unique structure, combining a hydrophobic cycloalkane with a reactive acidic moiety, makes it a

valuable building block in organic synthesis.[1] It serves as a potential intermediate in the

synthesis of more complex molecules, including those with potential applications in the

pharmaceutical and agrochemical industries.[1] This guide provides a comprehensive overview

of the chemical properties, a detailed experimental protocol for its synthesis via malonic ester

synthesis, and the available analytical data for cyclopentylmalonic acid. To date, specific

studies on the biological activity and its role in signaling pathways are not extensively

documented in publicly available literature.

Chemical and Physical Properties
Cyclopentylmalonic acid is typically a white to off-white crystalline solid.[1] The presence of

two carboxylic acid groups renders it soluble in polar solvents such as water and alcohols.[1]

The cyclopentyl group imparts a degree of hydrophobicity, influencing its solubility and

interactions with other molecules.[1]

Table 1: Physical and Chemical Properties of Cyclopentylmalonic Acid
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Property Value Reference(s)

CAS Number 5660-81-1 [1]

Molecular Formula C₈H₁₂O₄ [1]

Molecular Weight 172.18 g/mol [1]

Appearance
White to off-white

powder/crystal
[1]

Melting Point 162 °C [2]

Solubility
Soluble in polar solvents

(water, alcohols)
[1]

Synonyms
2-Cyclopentylpropanedioic

acid, Cyclopentyl Malonic Acid
[1]

Synthesis of Cyclopentylmalonic Acid
The most established and versatile method for the synthesis of cyclopentylmalonic acid is

the malonic ester synthesis. This classical approach involves two key steps: the alkylation of a

malonate ester with a suitable cyclopentyl halide, followed by hydrolysis of the resulting diester

and subsequent decarboxylation.

Experimental Protocol: Synthesis via Malonic Ester
Condensation
This protocol is based on well-established procedures for the alkylation of diethyl malonate and

subsequent hydrolysis.

Step 1: Alkylation of Diethyl Malonate with Cyclopentyl Bromide

Materials:

Diethyl malonate

Sodium ethoxide (or sodium metal and absolute ethanol to prepare in situ)
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Cyclopentyl bromide

Absolute ethanol

Diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

sodium ethoxide in absolute ethanol under an inert atmosphere (e.g., nitrogen or argon).

To the stirred solution, add diethyl malonate dropwise at room temperature. The formation of

the sodium salt of diethyl malonate may result in the formation of a white precipitate.

Following the addition of diethyl malonate, add cyclopentyl bromide dropwise to the reaction

mixture.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature and remove the ethanol

under reduced pressure.

Partition the residue between diethyl ether and water. Separate the organic layer, wash with

saturated aqueous ammonium chloride solution and brine, and then dry over anhydrous

magnesium sulfate.

Filter the drying agent and concentrate the organic layer under reduced pressure to obtain

crude diethyl cyclopentylmalonate. The crude product can be purified by vacuum distillation.

Step 2: Hydrolysis of Diethyl Cyclopentylmalonate to Cyclopentylmalonic Acid

Materials:
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Diethyl cyclopentylmalonate (from Step 1)

Potassium hydroxide (or sodium hydroxide)

Ethanol

Water

Concentrated hydrochloric acid

Diethyl ether

Procedure:

In a round-bottom flask, dissolve diethyl cyclopentylmalonate in ethanol.

Add a solution of potassium hydroxide in water to the flask.

Heat the mixture to reflux for several hours until the hydrolysis is complete (monitored by

TLC).

Cool the reaction mixture to room temperature and remove the ethanol under reduced

pressure.

Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any

unreacted starting material.

Cool the aqueous layer in an ice bath and carefully acidify with concentrated hydrochloric

acid until the solution is strongly acidic (pH ~1-2). Cyclopentylmalonic acid will precipitate

as a white solid.

Collect the solid product by vacuum filtration and wash with cold water.

The crude cyclopentylmalonic acid can be purified by recrystallization from a suitable

solvent (e.g., water or an ethanol/water mixture).

Synthesis Workflow Diagram
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Step 1: Alkylation

Step 2: Hydrolysis

Diethyl Malonate

Alkylation Reaction
(Reflux)

Sodium Ethoxide
in Ethanol

Cyclopentyl
Bromide

Crude Diethyl
Cyclopentylmalonate Workup &

Purification
Diethyl

Cyclopentylmalonate

Saponification
(Reflux)

KOH / H₂O
Ethanol

Acidification
(HCl)

Crude Cyclopentyl-
malonic Acid Recrystallization Cyclopentylmalonic

Acid

Click to download full resolution via product page

Caption: Synthesis of Cyclopentylmalonic Acid via Malonic Ester Synthesis.

Analytical Data
Mass Spectrometry
A mass spectrum for cyclopentylmalonic acid is available, providing evidence for its

molecular weight and fragmentation pattern.

Table 2: Mass Spectrometry Data for Cyclopentylmalonic Acid
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m/z Intensity

41.0 41.9

44.0 26.8

60.0 24.3

67.0 38.9

172.0 (Molecular Ion)

Note: The full fragmentation data can be found in the cited literature.

Spectroscopic Data (NMR and IR)
As of the latest literature search, detailed experimental ¹H NMR, ¹³C NMR, and IR spectra for

cyclopentylmalonic acid (CAS 5660-81-1) are not readily available in public databases.

Researchers are advised to acquire this data upon synthesis or purchase for full

characterization.

Biological Activity and Applications in Drug
Development
Currently, there is a lack of specific studies detailing the biological activity of

cyclopentylmalonic acid. While malonic acid derivatives, in general, are explored for various

therapeutic applications, and the cyclopentane moiety is present in numerous biologically

active molecules, the specific contributions and potential of cyclopentylmalonic acid in drug

discovery remain an area for future investigation. No information regarding its interaction with

specific signaling pathways or its potential as an enzyme inhibitor has been reported.

Safety Information
Cyclopentylmalonic acid should be handled with appropriate safety precautions in a

laboratory setting.

Table 3: GHS Hazard Information
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Pictogram Signal Word Hazard Statement(s)

GHS07 Warning

H315: Causes skin

irritation.H319: Causes serious

eye irritation.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

Conclusion
Cyclopentylmalonic acid is a readily synthesizable dicarboxylic acid with potential as a

building block in organic chemistry. This guide provides the essential chemical and physical

properties, a detailed experimental protocol for its synthesis, and the available analytical data.

The lack of published biological activity data presents an opportunity for researchers in drug

discovery and related fields to explore the potential of this compound. Further studies are

warranted to elucidate its spectroscopic characteristics fully and to investigate its potential

biological functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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